molecular formula C15H13N5O4S B8522121 4-Methyl-N'-(8-nitroquinazolin-4-yl)benzene-1-sulfonohydrazide

4-Methyl-N'-(8-nitroquinazolin-4-yl)benzene-1-sulfonohydrazide

Cat. No.: B8522121
M. Wt: 359.4 g/mol
InChI Key: ADWMARKDMCYDMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-N'-(8-nitroquinazolin-4-yl)benzene-1-sulfonohydrazide is a useful research compound. Its molecular formula is C15H13N5O4S and its molecular weight is 359.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13N5O4S

Molecular Weight

359.4 g/mol

IUPAC Name

4-methyl-N'-(8-nitroquinazolin-4-yl)benzenesulfonohydrazide

InChI

InChI=1S/C15H13N5O4S/c1-10-5-7-11(8-6-10)25(23,24)19-18-15-12-3-2-4-13(20(21)22)14(12)16-9-17-15/h2-9,19H,1H3,(H,16,17,18)

InChI Key

ADWMARKDMCYDMH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NNC2=NC=NC3=C2C=CC=C3[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

p-Toluene sulphonyl hydrazine hydrate (390 mg, 2.1 mmol) was added to a solution of 4-chloro-8-nitro-quinazoline 477 (400 mg, 1.91 mmol) in DCM at (10 ml) and the mixture was stirred at room temperature for 24 h. The mixture was concentrated in vacuo and washed with Et20 to give the title compound (650 mg, 95%).
Name
p-Toluene sulphonyl hydrazine hydrate
Quantity
390 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
95%

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